molecular formula C11H11FO4 B8315122 2-(2-(2-Fluorophenyl)ethyl)malonic acid

2-(2-(2-Fluorophenyl)ethyl)malonic acid

Cat. No.: B8315122
M. Wt: 226.20 g/mol
InChI Key: IJMPGZGKNKIFTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(2-Fluorophenyl)ethyl)malonic acid is a useful research compound. Its molecular formula is C11H11FO4 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11FO4

Molecular Weight

226.20 g/mol

IUPAC Name

2-[2-(2-fluorophenyl)ethyl]propanedioic acid

InChI

InChI=1S/C11H11FO4/c12-9-4-2-1-3-7(9)5-6-8(10(13)14)11(15)16/h1-4,8H,5-6H2,(H,13,14)(H,15,16)

InChI Key

IJMPGZGKNKIFTC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CCC(C(=O)O)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of diethyl 2-(2-(2-fluorophenyl)ethyl)malonate (381.8 g, 1.35 mol) and potassium hydroxide (227.3 g, 4.1 mol) and potassium hydroxide (227.3 g, 4.1 mol) in ethanol (500 mL) and water (500 mL) was refluxed for 24 h. The reaction mixture was placed in an ice bath and hydrochloric acid (6N, 442 mL) was added. The ethanol was removed in vacuo and the aqueous residue was extracted with diethyl ether. The extracts were dried (MgSO4) and concentrated in vacuo to give 309.3 g (100%) of 2-(2-(2-fluorophenyl)ethyl)malonic acid as an off-white solid. This product was used without further purification. NMR (DMSO-d6): d 6.8-6.2 (m, 4H, ArH), 2.4 (t, 1H, CH), 1.9 (q, 2H, CH2), 1.3 (t, 2H, CH2). IR (KBr) 1691 CM-1.
Name
diethyl 2-(2-(2-fluorophenyl)ethyl)malonate
Quantity
381.8 g
Type
reactant
Reaction Step One
Quantity
227.3 g
Type
reactant
Reaction Step One
Quantity
227.3 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
442 mL
Type
reactant
Reaction Step Two

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